Cas no 2680830-07-1 (6-Chloro-2-acetamido-3-fluorobenzoic acid)

• Product Name: 6-Chloro-2-acetamido-3-fluorobenzoic acid
• CAS No: 2680830-07-1
• MF: C₉H₇ClFNO₃
• MW: 231.608185052872
• CID: 5651102
• PubChem ID: 165907475
• Update Time: 2025-10-31

6-Chloro-2-acetamido-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-acetamido-3-fluorobenzoic acid
• EN300-28275668
• 2680830-07-1
• 6-Chloro-2-acetamido-3-fluorobenzoic acid

• Inchi： 1S/C9H7ClFNO3/c1-4(13)12-8-6(11)3-2-5(10)7(8)9(14)15/h2-3H,1H3,(H,12,13)(H,14,15)
• InChI Key： OPIJSDOVBHWXLB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C(=O)O)NC(C)=O)F

Computed Properties

• Exact Mass: 231.0098489g/mol
• Monoisotopic Mass: 231.0098489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 6-Chloro-2-acetamido-3-fluorobenzoic acid

Introduction to 6-Chloro-2-acetamido-3-fluorobenzoic acid (CAS No. 2680830-07-1)

6-Chloro-2-acetamido-3-fluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680830-07-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its structural features including a chlorine substituent at the 6-position, an acetamido group at the 2-position, and a fluorine atom at the 3-position. These structural motifs contribute to its unique chemical properties and potential biological activities, making it a valuable scaffold for drug discovery and development.

The synthesis of 6-Chloro-2-acetamido-3-fluorobenzoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the chlorine and fluorine atoms, as well as the acetamido functional group, necessitates careful consideration to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, are often employed to achieve the desired molecular structure efficiently.

One of the most compelling aspects of 6-Chloro-2-acetamido-3-fluorobenzoic acid is its potential as a pharmacophore in the design of novel therapeutic agents. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse interactions with biological targets, including enzymes and receptors. This versatility has made it a focus of interest in the development of drugs targeting various diseases, particularly those involving inflammatory responses and metabolic disorders.

Recent research has highlighted the pharmacological significance of benzoic acid derivatives in modulating immune function and reducing inflammation. Studies have demonstrated that compounds with structural similarities to 6-Chloro-2-acetamido-3-fluorobenzoic acid can inhibit key pro-inflammatory cytokines and enzymes, such as COX-2 and LOX-5. These findings suggest that this compound may have therapeutic potential in conditions like rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.

In addition to its anti-inflammatory properties, 6-Chloro-2-acetamido-3-fluorobenzoic acid has shown promise in preclinical studies as a modulator of metabolic pathways. The acetamido group at the 2-position enhances its solubility and bioavailability, which are critical factors for drug efficacy. Furthermore, the fluorine atom at the 3-position can improve metabolic stability, reducing the likelihood of rapid degradation in vivo. These characteristics make it an attractive candidate for further investigation in drug development pipelines.

The compound's potential application extends to oncology research as well. Emerging evidence suggests that benzoic acid derivatives can influence tumor growth and progression by interacting with specific molecular targets involved in cancer cell signaling pathways. For instance, studies have indicated that compounds with structural analogs to 6-Chloro-2-acetamido-3-fluorobenzoic acid can suppress proliferation in certain cancer cell lines by inhibiting key kinases and transcription factors. This opens up new avenues for developing targeted therapies against various types of cancer.

Another area where 6-Chloro-2-acetamido-3-fluorobenzoic acid shows promise is in neurodegenerative disease research. The ability of benzoic acid derivatives to cross the blood-brain barrier makes them particularly interesting for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have suggested that compounds with similar structures can modulate neurotransmitter systems and protect against neurotoxicity, offering hope for new treatment strategies.

The synthesis and characterization of 6-Chloro-2-acetamido-3-fluorobenzoic acid also contribute to advancements in synthetic chemistry methodologies. The development of efficient synthetic routes not only facilitates access to this compound but also provides insights into new ways of constructing complex organic molecules. These advancements are crucial for expanding the arsenal of tools available to chemists working on drug discovery and development.

In conclusion, 6-Chloro-2-acetamido-3-fluorobenzoic acid (CAS No. 2680830-07-1) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable scaffold for designing drugs targeting inflammation, metabolism, oncology, and neurodegenerative diseases. Ongoing research continues to uncover new therapeutic possibilities for this compound, underscoring its importance in modern medicinal chemistry.